Cas no 332156-13-5 (4-Methyl-N-(3-nitro-benzyl)-N-(3-nitro-phenyl)-benzenesulfonamide)

• Product name: 4-Methyl-N-(3-nitro-benzyl)-N-(3-nitro-phenyl)-benzenesulfonamide
• CAS No: 332156-13-5
• MF: C₂₀H₁₇N₃O₆S
• MW: 427.43
• CID: 3070642
• PubChem ID: 3128599

4-Methyl-N-(3-nitro-benzyl)-N-(3-nitro-phenyl)-benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-N-(3-nitro-benzyl)-N-(3-nitro-phenyl)-benzenesulfonamide
• 332156-13-5
• AKOS000570036
• Oprea1_495307

• MDL： MFCD01818624
• Inchi： InChI=1S/C20H17N3O6S/c1-15-8-10-20(11-9-15)30(28,29)21(17-5-3-7-19(13-17)23(26)27)14-16-4-2-6-18(12-16)22(24)25/h2-13H,14H2,1H3
• InChI Key： KYHVYSLIXXPYFM-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)N(CC2=CC(=CC=C2)[N+](=O)[O-])C3=CC(=CC=C3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 427.08380644Da
• Monoisotopic Mass: 427.08380644Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 137Ų